1-benzyl-N-(3-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-benzyl-N-(3-bromophenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H15BrN2O2/c20-15-8-4-9-16(12-15)21-18(23)17-10-5-11-22(19(17)24)13-14-6-2-1-3-7-14/h1-12H,13H2,(H,21,23)
• InChI Key: CHYIBWUQNZZIII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC(=CC=C3)Br
• Molecular Formula: C19H15BrN2O2
• Molecular Weight: 383.2 g/mol

Description

1-benzyl-N-(3-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as BDP, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. BDP belongs to the class of dihydropyridine derivatives, which are known for their diverse pharmacological properties.

Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in the synthesis and study of related chemical structures, showcasing its relevance in creating novel compounds with potential pharmacological applications. For example, the synthesis of perloline, which involves intramolecular cyclization of a related compound, indicates the utility of such structures in organic synthesis to obtain compounds with potential biological activity (Prager & Were, 1983).
• Intermolecular interactions in related antipyrine-like derivatives have been explored through X-ray structure, Hirshfeld surface analysis, and DFT calculations, illustrating the significance of such compounds in understanding molecular interactions and stability (Saeed et al., 2020).

Heterogeneous Catalysis

• Benzene-1,3,5-tricarboxamides, similar in function to the query compound, have been utilized in constructing covalent organic frameworks (COFs), demonstrating their potential as efficient catalysts for chemical reactions, such as the Knoevenagel condensation (Li et al., 2019).

Chemical Functionalization

• Research into the iron-catalyzed ortho-alkylation of carboxamides, including those related to the query compound, highlights the applicability of these compounds in complex organic syntheses, offering pathways to selectively functionalize molecules for further chemical exploration (Fruchey et al., 2014).

Antimicrobial Evaluation and Docking Studies

• Synthesis, characterization, antimicrobial evaluation, and docking studies of related compounds have shown that these structures can be critical in developing new antimicrobial agents. The detailed exploration of their interactions with biological targets can lead to discoveries in drug development (Talupur et al., 2021).